7-ethoxy-5-(3-methylthiophen-2-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 7-ethoxy-5-(3-methylthiophen-2-yl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H20N2O2S2/c1-3-24-17-7-4-6-14-16-12-15(18-8-5-10-26-18)22-23(16)21(25-19(14)17)20-13(2)9-11-27-20/h4-11,16,21H,3,12H2,1-2H3
• InChI Key: DQKFULZDELWALB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CS4)C5=C(C=CS5)C
• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol

Description

7-ethoxy-5-(3-methylthiophen-2-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C21H20N2O2S2 and its molecular weight is 396.52. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

Benzamide-based 5-aminopyrazoles and their fused heterocycles, similar in complexity to the compound , have been synthesized and shown remarkable activity against the avian influenza virus (H5N1). These compounds were synthesized through a series of reactions involving benzoyl isothiocyanate and tested for their antiviral efficacy, with several showing significant viral reduction capabilities (Hebishy et al., 2020).

Antimicrobial and Anticancer Activities

Fused oxazine compounds, which share a heterocyclic core similar to the compound of interest, have been prepared and evaluated for their chemical and pharmacological activities. These compounds have shown considerable antioxidant and anticancer activities, suggesting their potential in developing new therapeutic agents (Mahmoud et al., 2017).

Structural Analysis and Hydrogen Bonding

Studies on 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines have explored their structures, including hydrogen bonding patterns. This research provides insight into the molecular configurations and interactions that could influence the properties and applications of similar compounds (Castillo et al., 2009).

Inhibitory Activity Towards Human Leukocyte Elastase

Thieno[2,3-d][1,3]oxazin-4-ones, which are structurally related to the queried compound, have been synthesized and evaluated for their inhibitory activity toward human leukocyte elastase, a significant target in anti-inflammatory and anticancer drug development. The study highlights the potential of these compounds in designing new inhibitors for therapeutic applications (Gütschow & Neumann, 1998).

Biocidal Properties

Compounds with oxazin structures have been synthesized and tested against various microorganisms, showing excellent biocidal properties in some cases. This research indicates the potential of such compounds in developing new antimicrobial agents (Youssef et al., 2011).